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Compound of Interest

Compound Name: Diethylene glycol monovinyl ether

Cat. No.: B1213670

An In-depth Technical Guide to Di(ethylene glycol) Vinyl Ether (DEGMVE): Industrial and
Research Applications

Introduction

Di(ethylene glycol) vinyl ether (DEGMVE), also known as Di(ethylene glycol) monovinyl ether,
is a versatile bifunctional monomer with the chemical formula CeH120s.[1] Possessing both a
reactive vinyl ether group and a primary hydroxyl group, DEGMVE serves as a valuable
building block in polymer chemistry and materials science.[2] Its unique structure, combining a
hydrophilic di-ethylene glycol chain with a polymerizable vinyl group, allows for the synthesis of
polymers with tailored properties. This technical guide provides a comprehensive overview of
the industrial and research applications of DEGMVE, with a focus on its role in polymer
synthesis, surface modification, and advanced materials. While the broader class of vinyl
ethers has been explored for biomedical applications, the direct use of DEGMVE in drug
development is not yet extensively documented in publicly available literature.

Core Properties of DEGMVE

DEGMVE is a colorless, transparent liquid with a slight ethereal odor. It is soluble in water and
various organic solvents such as alcohols and ethers.[1] The presence of the hydroxyl group
contributes to its hydrophilicity, while the vinyl ether group is susceptible to polymerization.[2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1213670?utm_src=pdf-interest
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.chemicalbook.com/article/polymerization-and-application-of-di-ethylene-glycol-vinyl-ether.htm
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.chemicalbook.com/article/polymerization-and-application-of-di-ethylene-glycol-vinyl-ether.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 929-37-3 [1]
Molecular Formula CeH1203 [1]
Molecular Weight 132.16 g/mol [1]
Boiling Point 196 °C (lit.) [1]
Density 0.968 g/mL at 25 °C (lit.) [1]
Refractive Index (n20/D) 1.448 (lit.) [1]

Industrial Applications

The primary industrial applications of DEGMVE stem from its ability to act as a monomer,
comonomer, and reactive diluent in various polymer systems.

Polymer and Resin Production

DEGMVE is utilized as a monomer in the synthesis of polymers for coatings, adhesives, and
sealants. Its bifunctional nature allows it to act as a cross-linking agent, enhancing flexibility,
adhesion, and chemical resistance in the final resin product.

Reactive Diluent

In coatings and inks, particularly those that are UV- and heat-curable, DEGMVE functions as a
reactive diluent.[3] It reduces the viscosity of resin formulations for easier processing and
application. Unlike traditional solvents, it copolymerizes with the resin, becoming a permanent
part of the cured coating, which minimizes the release of volatile organic compounds (VOCSs).
This incorporation contributes to high durability and a glossy finish.

Chemical Intermediate

DEGMVE serves as an important intermediate in organic synthesis for the production of more
complex specialty chemicals where ether linkages and hydrophilic properties are desired.[1]

Research Applications
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In a research context, DEGMVE is explored for the development of advanced functional
materials, primarily leveraging its polymerization characteristics.

Synthesis of Anti-Fouling Coatings

Polymers derived from DEGMVE exhibit significant anti-protein adsorption properties. This is
attributed to the "water barrier effect,” where the hydrophilic poly(DEGMVE) chains form a
tightly bound hydration layer. This layer creates a repulsive force that prevents proteins and
other biomolecules from adsorbing onto the surface.[2] This makes poly(DEGMVE) an
excellent candidate for creating anti-fouling coatings for biomedical devices, a field where
preventing biofouling is critical.[2][4] Plasma polymerization of DEGMVE is one technique used
to create these nanoscale functional coatings, which are noted for their high degree of control
and stability.[2]

Development of Phase Change Materials (PCMs)

DEGMVE can be chemically modified and subsequently polymerized to create novel comb-like
polymers. These polymers, which have specialized side chains, can exhibit unique phase
transition behaviors. For instance, a comb-like polymer synthesized from an alkyl bromide-
modified DEGMVE monomer demonstrated a high heat storage value of 180 J/g, making it a
promising candidate for use as an advanced phase change material for thermal energy
storage.[2]

Modification of Polymer Properties

As a comonomer, DEGMVE can be incorporated into other polymer chains to modify their
properties. For example, copolymerizing DEGMVE with N-vinylpyrrolidone via emulsion
polymerization can produce a chemically stable, rubber-like polymer that exhibits very strong
tensile strength when vulcanized.[2] This demonstrates its utility in tailoring the mechanical
properties of polymers.

Drug Development and Biomedical Research
Landscape

The application of DEGMVE directly in drug development and delivery is an emergent area with
limited specific examples in current literature. However, the broader class of vinyl ether-
functionalized compounds has been identified as having potential in gene and drug delivery
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systems. One study highlights the design and synthesis of vinyl ether lipids for the formation of
liposomes, which are well-established drug delivery vehicles.[5] The acid-labile nature of the
vinyl ether linkage is a key feature, allowing for pH-triggered release of encapsulated contents.

Furthermore, a novel polyphosphoester with ethylene glycol vinyl ether side chains has been
developed as a versatile template for postpolymerization modifications, with potential
applications as a degradable biomaterial for drug delivery.[6] While these examples establish a
proof-of-concept for the use of vinyl ether functionalities in drug delivery, specific research on
DEGMVE for these applications is not yet widely published.

No evidence was found in the reviewed literature to suggest that DEGMVE directly interacts
with or modulates any biological signaling pathways. Its biomedical relevance currently
appears to be confined to its use in creating biocompatible and anti-fouling material coatings.

Experimental Protocols and Methodologies

Detailed, standardized protocols for the use of DEGMVE are not widely available. However,
based on the literature, representative methodologies for its polymerization can be outlined.

Representative Protocol: Cationic Polymerization for
Comb-Like Polymer Synthesis

This protocol is adapted from a study on the synthesis of phase change materials.[2][7]

 Monomer Modification: React Di(ethylene glycol) vinyl ether (DEGMVE) with an appropriate
alkyl bromide (e.g., 1-bromotetradecane) in the presence of a strong base (e.g., NaOH) in an
anhydrous solvent like dimethyl sulfoxide (DMSO). The reaction is typically stirred for an
extended period (e.g., 48 hours) under an inert atmosphere (e.g., nitrogen).[7]

 Purification: After the reaction, the modified monomer is purified by washing with deionized
water to remove salts and unreacted starting materials.[7]

» Cationic Polymerization: The purified monomer is then subjected to living cationic
polymerization. This is typically carried out in a non-polar solvent like hexane at low
temperatures. The polymerization is initiated by adding a suitable initiator system, such as an
adduct of a vinyl ether (e.g., isobutyl vinyl ether) with HCI, followed by the addition of a Lewis
acid co-initiator (e.g., Et1.sAICl1.5 in toluene).[8]
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» Termination: The polymerization is terminated by the addition of a quenching agent, such as
pre-chilled methanol.

» Polymer Isolation: The resulting polymer is isolated by precipitation in a non-solvent (e.g.,
methanol) and dried under vacuum to a constant weight.

Representative Workflow: Plasma Polymerization for
Anti-Fouling Surfaces

This workflow is a generalized representation based on descriptions of plasma polymerization
of ethylene oxide-containing precursors.[2][4]

e Substrate Preparation: The substrate to be coated (e.g., silicon wafer, medical-grade
stainless steel) is cleaned meticulously using standard procedures (e.g., sonication in
solvents, piranha solution).

e Plasma Reactor Setup: The cleaned substrate is placed in a capacitively coupled radio
frequency (RF) plasma reactor. The reactor is evacuated to a base pressure.

o Pre-treatment (Optional): The substrate surface may be pre-treated with an argon or oxygen
plasma to further clean and activate the surface for better coating adhesion.

o DEGMVE Introduction: DEGMVE vapor is introduced into the reactor chamber at a
controlled flow rate.

e Plasma Deposition: An RF plasma is ignited at a specific power and pressure. The DEGMVE
monomer fragments and polymerizes in the plasma, depositing a thin, cross-linked
poly(DEGMVE) film on the substrate.

» Post-treatment: The coated substrate is removed from the reactor and may be rinsed with
appropriate solvents to remove any non-covalently bound oligomers.

Visualizations of Key Processes
Cationic Polymerization of DEGMVE
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Caption: Cationic polymerization of DEGMVE proceeds via initiation, propagation, and
termination steps.

Experimental Workflow for Anti-Fouling Surface
Preparation
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Caption: Workflow for creating anti-fouling surfaces using plasma polymerization of DEGMVE.

Conclusion

Di(ethylene glycol) vinyl ether is a valuable monomer with established applications in the
coatings and polymer industries and significant potential in advanced materials research. Its
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ability to form hydrophilic, biocompatible polymers makes it particularly interesting for the
development of anti-fouling surfaces for biomedical devices. While its direct role in drug
delivery and interaction with biological signaling pathways is not yet well-defined, the broader
investigation into vinyl ether-containing polymers for such applications suggests a potential
future avenue for DEGMVE-related research. Further studies are needed to quantify the
performance of DEGMVE-based materials in various applications and to establish detailed,
standardized experimental protocols to facilitate broader research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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